Cas no 99129-21-2 (Clethodim)

• Product Name: Clethodim
• CAS No: 99129-21-2
• MF: C₁₇H₂₆ClNO₃S
• MW: 359.911242961884
• MDL: MFCD01632327
• CID: 62036
• PubChem ID: 329754880
• Update Time: 2026-05-14

Clethodim Chemical and Physical Properties

Names and Identifiers

• Clethodim
• CLETHODIME
• (E)-2-[1-[[(3-Chloro-2-propenyl)oxy]imino]propyl]-5-{2-(ethylthio)propyl}-3-hydroxy-2-cyclohexene-1-one
• E,E-(+/-)-2[1-[[(3-CHLORO-2-PROPENYL)OXY]IMINO][PROPYL]-5-[2-(ETHYLTHIO)-PROPYL]]-3-HYDROXY-2-CYCLOHEXEN-1-ONE
• SELECT(R)
• PRISM(R)
• 2-(1-(((3-chloro-2-propenyl)oxy)imino)propyl)-5-(2-(ethylthio)propyl)-3-hydroxy-2-cyclohexen-1-one
• 2-cyclohexen-1-one,2-(1-(((3-chloro-2-propenyl)oxy)imino)propyl)-5-(2-(ethylth
• Clethodim E.C.
• (RS)-2-[(E)-1-[(E)-3-chloroallyloxyimino]propyl]-5-[2-(ethylthio)propyl]-3-hydroxycyclohex-2-en-1-one
• (5RS)-2-{(1EZ)-1-[(2E)-3-chloroallyloxyimino]propyl}-5-[(2RS)-2-(ethylthio)propyl]-3-hydroxycyclohex-2-en-1-one
• (5Ξ)-2-[(1Ξ)-N-{[(2E)-3-chloroprop-2-en-1-yl]oxy}propanimidoyl]-5-[(2Ξ)-2-(ethylsulfanyl)propyl]-3-hydroxycyclohex-2-en-1-one
• 2-[1-[[[(2E)-3-chloro-2-propen-1-yl]oxy]imino]propyl]-5-[2-(ethylthio)propyl]-3-hydroxy-2-cyclohexen-1-one
• Centurion
• Ogive
• Seletctone
• Volunteer

• MDL： MFCD01632327
• Inchi： 1S/C17H26ClNO3S/c1-4-14(19-22-8-6-7-18)17-15(20)10-13(11-16(17)21)9-12(3)23-5-2/h6-7,12-13,20H,4-5,8-11H2,1-3H3/b7-6+,19-14?
• InChI Key： SILSDTWXNBZOGF-KUZBFYBWSA-N
• SMILES： CC/C(=N\OC/C=C/Cl)/C1=C(CC(CC(C)SCC)CC1=O)O

Computed Properties

• Exact Mass: 359.13200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 13
• XLogP3: 4.3

Experimental Properties

• Color/Form: Amber clear liquid.
• PSA: 84.19000
• LogP: 4.84440
• Solubility: Not determined

Clethodim Security Information

• Hazard Statement： H412
• Warning Statement： P273
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Toxicity：LD50 in male, female rats (mg/kg): 1630, 1360 orally; LC50 in trout: 56 mg/l; 8 day feeding in quail: > 6000 ppm (Kincade)
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones